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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555265

FOR IMMEDIATE REFERENCE: PERSONAL PROTECTIVE EQUIPMENT (PPE)

Required Personal Protective Equipment

Operation
(PPE)

) ) NIOSH-approved N95 dust mask, chemical
Handling Solid IR-820 Powder

safety goggles, nitrile gloves.

Preparing IR-820 Solutions Chemical safety goggles, nitrile gloves, lab coat.
Handling IR-820 Solutions Chemical safety goggles, nitrile gloves, lab coat.
Disposing of IR-820 Waste Chemical safety goggles, nitrile gloves, lab coat.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with the near-infrared fluorescent dye IR-820.
Adherence to these procedures is critical for ensuring laboratory safety and maintaining the
integrity of your experimental outcomes.

Operational Plans: From Receipt to Disposal

A systematic approach to the lifecycle of IR-820 in the laboratory minimizes risks and ensures
proper handling at every stage.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
Verification: Confirm that the product and quantity match the order specifications.

Storage of Solid: Store the container of solid IR-820 in a cool, dry, and dark place.
Recommended storage temperatures are between 0-4°C for short-term storage (days to
weeks) and -20°C for long-term storage (months to years).[1]

Storage of Solutions: Once in solution, store aliquots in sealed containers, protected from
light, at -20°C for up to one month or -80°C for up to six months to prevent degradation.[1]

Handling and Experimental Use

The primary hazards associated with IR-820 are inhalation of the powder and contact with skin

and eyes. Therefore, appropriate personal protective equipment is mandatory.

Standard Operating Procedure for Solution Preparation:

Area Preparation: Conduct all weighing and initial solution preparation in a chemical fume
hood to minimize inhalation risk.

Personal Protective Equipment: At a minimum, wear a NIOSH-approved N95 dust mask,
chemical safety goggles, and nitrile gloves when handling the solid powder.[2]

Weighing: Carefully weigh the desired amount of IR-820 powder.

Dissolving: Add the appropriate solvent. IR-820 is commonly dissolved in dimethyl sulfoxide
(DMSO) or phosphate-buffered saline (PBS). For in-vivo studies, it is often freshly mixed with
PBS to a desired concentration.[1]

Labeling: Clearly label the container with the chemical name, concentration, solvent, and
date of preparation.

Handling Solutions: When working with IR-820 solutions, continue to wear chemical safety
goggles and nitrile gloves. A lab coat is also recommended to protect from splashes.

Disposal Plan: Managing IR-820 Waste
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Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.
All IR-820 waste should be treated as hazardous chemical waste.

Waste Segregation and Collection:

e Solid Waste: Collect any solid IR-820 waste, including empty containers and contaminated
consumables (e.g., weigh boats, pipette tips), in a designated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste: Collect all unused or waste solutions of IR-820 in a separate, sealed, and
clearly labeled hazardous liquid waste container.

o Do not mix IR-820 waste with other chemical waste streams unless compatibility has been
confirmed.

o Never dispose of IR-820 solutions down the drain.
Disposal Procedure:

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full
chemical name "IR-820," the solvent used, and an approximate concentration.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.

» Pickup: Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Follow all institutional and local regulations for chemical waste disposal.

Experimental Protocol Example: Preparation of a 1
mM IR-820 Stock Solution in DMSO

This protocol outlines the steps for preparing a common stock solution used in many research
applications.

Materials:
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» IR-820 powder (CAS #172616-80-7)

e Anhydrous Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber vials

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips
» Vortex mixer

Methodology:

o Pre-labeling: Label a sterile microcentrifuge tube or amber vial with "IR-820, 1 mM in
DMSO," and the date.

e Weighing: In a chemical fume hood, carefully weigh out 0.849 mg of IR-820 powder
(Molecular Weight: 849.47 g/mol ) and transfer it to the pre-labeled tube.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the IR-820 powder.

» Dissolution: Cap the tube securely and vortex thoroughly until all the solid has dissolved,
resulting in a clear, colored solution.

» Storage: Store the stock solution at -20°C, protected from light.

Visualizing the Workflow: Handling and Disposal of
IR-820

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of IR-820.
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IR-820 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling IR-820]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555265#personal-protective-equipment-for-
handling-ir-820]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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